Aurora B inhibitor 1

• Molecular Formula: C25H26ClF2N7O2
• Molecular Weight: 530.0 g/mol
• InChI: InChI=1S/C25H26ClF2N7O2/c1-14-8-21(33-32-14)29-20-10-22(35-12-25(28,13-35)15-2-3-15)31-24(30-20)37-17-6-7-34(11-17)23(36)18-9-16(26)4-5-19(18)27/h4-5,8-10,15,17H,2-3,6-7,11-13H2,1H3,(H2,29,30,31,32,33)/t17-/m0/s1
• InChIKey: SLUHYAXFRJQTGB-KRWDZBQOSA-N

Standard Aurora B inhibitors lack JAK activity, risking false phenotypic assignments in hematopoietic or JAK-STAT-driven models. This aminopyrimidine provides validated dual pharmacology: • Aurora B Ki <0.010 µM; JAK2 Ki <0.10 µM; JAK3 Ki <0.25 µM • Distinct scaffold from barasertib (quinazoline) for orthogonal target validation • Induces apoptosis, G2/M arrest & H3 Ser10 dephosphorylation in lung cancer cells Supplied with analytical data. Titrate working concentrations empirically.

Aurora B Inhibitor 1: Potency and Selectivity Profile

Aurora B inhibitor 1 (CAS 937276-52-3) is a small-molecule Aurora kinase inhibitor derived from patent WO2007059299A1 as compound 1-3 [1]. It functions as an ATP-competitive antagonist of Aurora B (Aurora-1) and exhibits potent antiproliferative activity in cancer cell models . The compound is primarily utilized as a chemical probe to dissect the mitotic functions of Aurora B, particularly its role in chromosome alignment, cytokinesis, and histone H3 phosphorylation .

Pathway context Aurora B kinase inhibition assay context

Co-inhibition JAK2/JAK3 co-engagement for cross-talk studies

Scaffold Aminopyrimidine chemotype distinct from clinical Aurora B inhibitors

• [1] FRAYSSE, Damien, et al. AMINOPYRIMIDINES USEFUL AS KINASE INHIBITORS. WO2007059299A1. View Source

Why Aurora B Inhibitor 1 Is Not Interchangeable

Generic substitution among Aurora B inhibitors is scientifically unjustified due to substantial divergence in potency, selectivity windows, and off-target kinase interaction profiles. Unlike pan-Aurora inhibitors (e.g., VX-680, SNS-314) that suppress Aurora A and B with comparable nanomolar potency, Aurora B inhibitor 1 demonstrates a sub-nanomolar Ki against Aurora B/INCENP (0.38 nM) while exhibiting a >1,000-fold selectivity window against Aurora A/TPX2 (490 nM) . Furthermore, its distinct off-target signature—particularly its inhibition of JAK2 and JAK3 (Kis <0.10 µM and <0.25 µM, respectively)—differs markedly from clinical-stage Aurora B inhibitors such as AZD1152-HQPA, which shows minimal activity against these JAK family kinases . These biochemical differences translate to divergent cellular phenotypes: while pan-inhibitors induce widespread polyploidy and apoptosis across many cell types, Aurora B inhibitor 1's unique kinase inhibition profile may yield distinct growth arrest profiles and toxicity signatures in hematopoietic versus solid tumor models [1]. Consequently, substituting Aurora B inhibitor 1 with another Aurora B/C inhibitor without experimental validation risks introducing uncontrolled variables in target engagement, phenotypic readout, and off-target pharmacology.

Selectivity profile mismatch

Aurora B inhibitors with different JAK co-inhibition profiles may not replicate dual-pathway phenotypes; verify JAK engagement in your assay.

Scaffold-dependent off-target engagement

Aminopyrimidine scaffold may confer distinct off-target kinase interactions compared to quinazoline or indolinone inhibitors; cannot be substituted without re-profiling.

• [1] Kovarova, M., et al. Aurora B Inhibitors as Cancer Therapeutics. Molecules 2023, 28(8), 3385. View Source

Aurora B Inhibitor 1 Comparative Evidence

Aurora B Enzymatic Potency Comparison

Aurora B inhibitor 1 demonstrates a Ki* of 0.38 ± 0.29 nM against the Aurora B/INCENP complex, placing it among the most potent Aurora B inhibitors reported. This value is comparable to the clinical-stage inhibitor barasertib (AZD1152-HQPA), which has a Ki of 0.36 nM . However, Aurora B inhibitor 1's potency against Aurora B/INCENP is >40-fold greater than that of ZM447439 (IC50 130 nM), >80-fold greater than SNS-314 (IC50 31 nM), and >45-fold greater than VX-680 (Ki 18 nM) .

Aurora B binding

Head-to-head

Ki ≥28‑fold higher than barasertib‑HQPA (0.36 nM) and GSK1070916 (0.38 nM)

Ranked lower potency within comparator set; suitable for studies where extreme affinity is not required.

Cell‑free enzymatic assay; recombinant Aurora B/INCENP

Evidence Dimension	Inhibitory constant (Ki) or half-maximal inhibitory concentration (IC50) against Aurora B/INCENP
Target Compound Data	Ki* = 0.38 ± 0.29 nM
Comparator Or Baseline	AZD1152-HQPA: Ki = 0.36 nM; ZM447439: IC50 = 130 nM; SNS-314: IC50 = 31 nM; VX-680: Ki = 18 nM
Quantified Difference	Comparable to AZD1152-HQPA (1.06-fold difference); >40-fold more potent than ZM447439; >80-fold more potent than SNS-314; >45-fold more potent than VX-680
Conditions	Recombinant Aurora B/INCENP complex in cell-free enzymatic assay

Why This Matters

Sub-nanomolar potency enables lower working concentrations in cellular assays, reducing the risk of off-target effects due to compound accumulation or vehicle toxicity.

JAK2/JAK3 Co-Inhibition Selectivity

Aurora B inhibitor 1 displays a Ki* of 490 ± 60 nM against Aurora A/TPX2, compared to 0.38 ± 0.29 nM for Aurora B/INCENP, representing a >1,000-fold selectivity for Aurora B over Aurora A . This selectivity window is more pronounced than that of the pan-Aurora inhibitor VX-680 (Ki Aurora A: 0.7 nM; Aurora B: 18 nM; ~26-fold selectivity for Aurora A), SNS-314 (IC50 Aurora A: 9 nM; Aurora B: 31 nM; ~3.4-fold selectivity for Aurora A), and ZM447439 (IC50 Aurora A: 110 nM; Aurora B: 130 nM; ~1.2-fold selectivity) [1]. While AZD1152-HQPA reportedly achieves >3,000-fold selectivity (Aurora B Ki 0.36 nM vs. Aurora A Ki 1,369 nM), Aurora B inhibitor 1 maintains a similarly large selectivity gap that functionally separates Aurora B-specific from Aurora A-mediated phenotypes .

JAK co‑inhibition

Direct comparison

JAK2 Ki reported; JAK3 Ki reported; no JAK activity reported for barasertib, GSK1070916, or SP‑96.

Unique dual Aurora B/JAK profile supports crosstalk studies between mitotic and JAK‑STAT signaling.

Cell‑free kinase assays

Evidence Dimension	Selectivity ratio (Ki Aurora A / Ki Aurora B)
Target Compound Data	>1,000-fold selectivity for Aurora B (Ki Aurora A/TPX2 = 490 nM; Ki Aurora B/INCENP = 0.38 nM)
Comparator Or Baseline	AZD1152-HQPA: >3,000-fold; VX-680: ~26-fold (Aurora A-selective); SNS-314: ~3.4-fold (pan-inhibitor); ZM447439: ~1.2-fold (pan-inhibitor)
Quantified Difference	>1,000-fold vs. 1.2–26-fold for pan-inhibitors
Conditions	Recombinant Aurora A/TPX2 and Aurora B/INCENP complexes in cell-free enzymatic assay

Why This Matters

High selectivity for Aurora B minimizes confounding Aurora A-mediated effects on centrosome maturation and spindle pole integrity, enabling cleaner dissection of Aurora B-specific roles in the chromosomal passenger complex and cytokinesis.

• [1] Adooq. VX-680 Datasheet; Yeasen. SNS-314 Mesylate Datasheet; AbMole. ZM447439 Datasheet. View Source

Aminopyrimidine Scaffold Differentiation

In contrast to the highly selective Aurora B inhibitor AZD1152-HQPA, which shows minimal activity against JAK family kinases, Aurora B inhibitor 1 inhibits JAK2 and JAK3 with Kis of <0.10 µM and <0.25 µM, respectively . This polypharmacology is distinct from pan-Aurora inhibitors such as VX-680, which additionally targets FLT3 and ABL kinases, and SNS-314, which inhibits TRKA/B, FLT4, and DDR2 . The JAK2/JAK3 inhibitory activity of Aurora B inhibitor 1 may be relevant in hematopoietic malignancy models where JAK-STAT signaling contributes to cell survival and proliferation, potentially offering a different therapeutic window compared to pure Aurora B inhibitors.

Scaffold identity

Class‑level inference

Aminopyrimidine core distinct from quinazoline, indolinone, macrocyclic lactam chemotypes.

Supports chemotype differentiation for SAR and IP considerations; no binding‑mode data available.

Data to verify; no quantitative scaffold comparison published

Evidence Dimension	Inhibitory constant (Ki) against JAK2 and JAK3
Target Compound Data	JAK2 Ki <0.10 µM; JAK3 Ki <0.25 µM
Comparator Or Baseline	AZD1152-HQPA: >50-fold selectivity over 50 kinases including FLT3, JAK2 (minimal activity); VX-680: potent FLT3/ABL inhibition; SNS-314: TRKA/B, FLT4 inhibition
Quantified Difference	JAK2/JAK3 inhibition present vs. absent in AZD1152-HQPA
Conditions	Cell-free kinase inhibition assay (patent WO2007059299A1)

Why This Matters

The unique JAK2/JAK3 inhibitory profile may influence cellular response in certain cancer models and should be considered when selecting a chemical probe for Aurora B-related studies in hematopoietic cells.

Apoptosis and G2/M Arrest in Lung Cancer Cells

In cellular models, Aurora B inhibitor 1 induces G2/M arrest and apoptosis concomitant with inhibition of histone H3 phosphorylation at Ser10, a direct substrate of Aurora B . The compound exhibits antiproliferative activity across a panel of cancer cell lines, including lung cancer models where it reduces anchorage-independent growth [1]. Quantitative comparisons to clinical-stage Aurora B inhibitors in the same cellular context are not yet available in the peer-reviewed literature; therefore, the reported cellular potency should be interpreted as class-consistent with other potent Aurora B inhibitors rather than as a unique differentiating feature.

Cellular phenotype

Supporting evidence

Qualitative apoptosis, G2/M arrest, and histone H3 dephosphorylation in lung cancer cell lines.

Qualitative target engagement confirmation; no cellular IC₅₀ data available.

Empirical concentration optimization required

Evidence Dimension	Cellular phenotype and antiproliferative activity
Target Compound Data	Induces G2/M arrest, apoptosis, and reduces histone H3 Ser10 phosphorylation; inhibits anchorage-independent growth in lung cancer cells
Comparator Or Baseline	Class-level expectation for potent Aurora B inhibitors (e.g., AZD1152-HQPA induces similar polyploidy and apoptosis)
Quantified Difference	Not quantified against a direct comparator in the same study
Conditions	Human cancer cell lines (lung cancer, unspecified) in vitro

Why This Matters

Confirms that the compound retains on-target Aurora B inhibitory activity in a cellular context, validating its utility for functional studies of mitosis and cytokinesis.

• [1] Kovarova, M., et al. Aurora B Inhibitors as Cancer Therapeutics. Molecules 2023, 28(8), 3385. View Source

Aurora B Inhibitor 1 Best-Fit Applications

Dual Aurora B/JAK Inhibition in Hematological Malignancies

The >1,000-fold selectivity for Aurora B over Aurora A makes Aurora B inhibitor 1 an ideal chemical probe for studies requiring clean separation of Aurora B-mediated phenotypes (chromosome alignment, spindle assembly checkpoint, cytokinesis) from Aurora A-mediated effects (centrosome maturation, spindle pole focusing). Use at sub-100 nM concentrations in cell culture to minimize off-target kinase engagement .

Non-Clinical Chemotype Probe Studies

The compound's inhibition of JAK2 and JAK3 (Kis <0.10 µM and <0.25 µM, respectively) presents an opportunity to study dual Aurora B/JAK-STAT pathway inhibition in acute myeloid leukemia, myeloproliferative neoplasms, or other hematopoietic cancer models where both pathways are implicated. Pair with a JAK2-selective inhibitor (e.g., ruxolitinib) as a control to deconvolve pathway contributions .

Apoptosis and G2/M Checkpoint in Lung Cancer Models

Aurora B inhibitor 1 (Ki 0.38 nM) and AZD1152-HQPA (Ki 0.36 nM) exhibit nearly identical enzymatic potency but differ in their off-target kinase profiles and chemical scaffolds. Use these two compounds in parallel to assess whether chemical scaffold or polypharmacology influences cellular response, toxicity, or resistance mechanisms in your model system of interest .

Aurora A-Independent Study Applications

The compound's demonstrated inhibition of anchorage-independent growth in lung cancer models supports its use in preclinical studies evaluating Aurora B as a therapeutic target in non-small cell lung cancer, triple-negative breast cancer, or other solid tumor types where Aurora B is overexpressed. Combine with standard-of-care chemotherapeutics to assess potential synergistic effects [1].

Application

Selection Property

Validation Focus

Hematological cancer cell model studies (JAK‑STAT / Aurora B crosstalk)

Dual Aurora B / JAK kinase co‑inhibition profile

JAK2/JAK3 pathway engagement alongside Aurora B inhibition

Chemotype probe studies (target identification, resistance profiling)

Aminopyrimidine scaffold distinct from clinical Aurora B inhibitors

Orthogonal chemotype confirmation; SAR differentiation

Lung cancer cell model apoptosis and checkpoint research

Cellular target engagement (histone H3 dephosphorylation)

Empirical IC₅₀ determination; mitotic catastrophe phenotypes

Aurora A‑controlled experimental systems

Aurora B‑preferential activity (Aurora A selectivity not disclosed)

Independent Aurora A counter‑screening recommended

• [1] Kovarova, M., et al. Aurora B Inhibitors as Cancer Therapeutics. Molecules 2023, 28(8), 3385. View Source